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Compound of Interest

Compound Name: Levomefolic acid-13C5

Cat. No.: B12053916

For researchers and scientists in the field of drug development, ensuring the safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of Levomefolic acid-13C5, a stable isotope-
labeled form of the active metabolite of folic acid. Adherence to these procedures is critical for
laboratory safety and environmental protection.

Levomefolic acid-13C5 is a non-radioactive, stable isotope-labeled compound.[1][2]
Therefore, its disposal does not necessitate the specialized handling required for radioactive
waste.[1] However, the base compound, Levomefolic acid, possesses inherent chemical
hazards that must be addressed during disposal.

Hazard Profile of Levomefolic Acid

Levomefolic acid and its salts are classified as hazardous materials. It is crucial to be aware of
these hazards when handling and preparing the compound for disposal.
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Hazard Classification

Description

Precautionary Statements

Acute Oral Toxicity (Category
4)

Harmful if swallowed.[3][4][5]

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse

mouth.

Skin Corrosion/Irritation

(Category 2)

Causes skin irritation.[3][4][5]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362: Take
off contaminated clothing and

wash before reuse.

Serious Eye Damage/Eye
Irritation (Category 2A)

Causes serious eye irritation.

[3]141[5]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

Specific Target Organ Toxicity,
Single Exposure (Category 3)

May cause respiratory
irritation.[3][4][5]

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P271: Use only outdoors
or in a well-ventilated area.
P304+P340: IF INHALED:
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Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER or
doctor/physician if you feel

unwell.

Step-by-Step Disposal Protocol

The disposal of Levomefolic acid-13C5 should be managed as chemical waste, following
established laboratory and institutional guidelines.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate PPE, including:

o Safety goggles with side-shields[3]

o Chemical-resistant gloves|[3]

e Impervious clothing, such as a lab coat[3]

o A suitable respirator if there is a risk of generating dust or aerosols[3]
2. Waste Segregation and Collection:

» Do not mix with general laboratory waste.[1]

o Collect waste Levomefolic acid-13C5, including any contaminated materials (e.g., pipette
tips, vials, absorbent paper), in a designated and compatible chemical waste container.[6]

e The container must be in good condition, free from damage, and have a secure, leak-proof
closure.[7][8]

« If the original container is used for waste collection, ensure it is in good condition.
3. Labeling of Waste Containers:

o Properly label the waste container with the following information:
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The words "Hazardous Waste"

[e]

The full chemical name: "Levomefolic acid-13C5"

o

[¢]

The specific hazards (e.g., "Harmful," "Irritant")[6]

[¢]

The accumulation start date[6]

[e]

The name of the principal investigator or laboratory contact
4. Storage of Chemical Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[9]

o Ensure the storage area is well-ventilated.[7]

o Store incompatible chemicals separately to prevent reactions.[7][10]
 Utilize secondary containment to prevent spills from reaching drains.[7][10]
5. Disposal Request and Pickup:

» Follow your institution's specific procedures for chemical waste pickup. This typically involves
contacting the Environmental Health and Safety (EH&S) department or a certified hazardous
waste disposal company.[1][10]

e Do not dispose of Levomefolic acid-13C5 down the drain or in regular trash.[7][10]

e Maintain detailed records of waste generation and disposal for regulatory compliance.[6]

Experimental Protocol: Decontamination of Empty
Containers

Empty containers that held Levomefolic acid-13C5 must be properly decontaminated before
being disposed of as regular trash.

e Triple Rinsing:
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o Select a solvent capable of dissolving Levomefolic acid (e.g., water, a mild aqueous basic
solution).

o Rinse the empty container thoroughly with the chosen solvent.

o Repeat the rinsing process two more times for a total of three rinses.[10]

e Collection of Rinsate:
o Collect the solvent rinsate from all three rinses.

o The rinsate must be treated as hazardous waste and collected in a properly labeled
chemical waste container.

o Container Disposal:
o After triple rinsing, deface or remove the original chemical label from the container.[10]

o The decontaminated container can now be disposed of as regular laboratory glass or
plastic waste, in accordance with institutional guidelines.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Levomefolic acid-13C5.
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Disposal Workflow for Levomefolic Acid-13C5

Disposal Workflow for Levomefolic Acid-13C5

Start: Have Levomefolic acid-13C5 waste

;

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid, liquid,
or contaminated material?

ontaminated Material

Collect in a labeled Collect in a labeled, leak-proof Collect in a labeled
hazardous waste container hazardous waste container hazardous waste container

Store in designated
satellite accumulation area
with secondary containment

Arrange for pickup by EH&S
or certified waste vendor

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for Levomefolic acid-13C5.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12053916?utm_src=pdf-body-img
https://www.benchchem.com/product/b12053916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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